Cas no 329772-09-0 (Penarolide sulfate A2)

• Product name: Penarolide sulfate A2
• CAS No: 329772-09-0
• MF: C₃₅H₆₂NNa₃O₁₅S₃
• MW: 902.028801441193
• CID: 6765601

Penarolide sulfate A2 Chemical and Physical Properties

Names and Identifiers

• Penarolide sulfate A2

• Inchi： 1S/C35H65NO15S3.3Na/c1-2-22-29-23-17-13-9-8-11-15-19-26-32(50-53(42,43)44)34(51-54(45,46)47)31(49-52(39,40)41)25-18-14-10-6-4-3-5-7-12-16-20-27-33(37)36-28-21-24-30(36)35(38)48-29;;;/h29-32,34H,2-28H2,1H3,(H,39,40,41)(H,42,43,44)(H,45,46,47);;;/q;3*+1/p-3/t29-,30-,31-,32-,34+;;;/m0.../s1
• InChI Key： OIDGXCXLVMKBKY-IOPCYSFISA-K
• SMILES： C1CCCC[C@H](OS(=O)(=O)[O-])[C@@H](OS(=O)(=O)[O-])[C@@H](OS(=O)(=O)[O-])CCCCCCCCC[C@H](CCC)OC(=O)[C@@H]2CCCN2C(=O)CCCCCCCC1.[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 54
• XLogP3: 5.736

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams